![molecular formula C13H8N2OS3 B3019986 (E)-3-(pyridin-2-yl)-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-4-one CAS No. 690643-79-9](/img/structure/B3019986.png)
(E)-3-(pyridin-2-yl)-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-3-(pyridin-2-yl)-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-4-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied in detail.
Scientific Research Applications
- The compound exhibits promising anticancer potential due to its ability to inhibit tumor cell growth. Researchers have explored its impact on various cancer cell lines, including breast, lung, and colon cancer. Mechanistically, it interferes with cell cycle progression and induces apoptosis (programmed cell death). Further studies are needed to optimize its efficacy and safety for potential clinical use .
- (E)-3-(pyridin-2-yl)-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-4-one acts as an antioxidant by scavenging free radicals and reducing oxidative stress. Its thiazolidinone scaffold contributes to this activity. Antioxidants play a crucial role in preventing cellular damage and aging-related diseases .
- Inflammation is associated with various diseases, including autoimmune disorders. This compound has demonstrated anti-inflammatory effects by inhibiting pro-inflammatory cytokines and enzymes. Researchers are investigating its potential as a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease .
- The compound exhibits moderate antibacterial and antifungal activities. It has been evaluated against both Gram-positive and Gram-negative bacteria, as well as fungal strains. Its unique structure contributes to its bioactivity, making it a candidate for developing novel antimicrobial agents .
- (E)-3-(pyridin-2-yl)-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-4-one can chelate metal ions. Chelation therapy is used to treat heavy metal poisoning (e.g., lead, mercury) and manage certain diseases (e.g., thalassemia). Its sulfur and nitrogen atoms form stable complexes with metal ions, aiding in their removal from the body .
- The compound’s electronic properties make it interesting for photophysical applications. It absorbs light in the UV-visible range, and its fluorescence emission can be tuned by modifying the substituents. Researchers explore its use in sensors, imaging, and optoelectronic devices .
Anticancer Activity
Antioxidant Properties
Anti-inflammatory Effects
Antibacterial and Antifungal Properties
Metal Ion Chelation
Photophysical Applications
properties
IUPAC Name |
(5E)-3-pyridin-2-yl-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8N2OS3/c16-12-10(8-9-4-3-7-18-9)19-13(17)15(12)11-5-1-2-6-14-11/h1-8H/b10-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUVCWYDNGHBEHI-CSKARUKUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)N2C(=O)C(=CC3=CC=CS3)SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=NC(=C1)N2C(=O)/C(=C\C3=CC=CS3)/SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8N2OS3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-3-(pyridin-2-yl)-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.